3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid
Overview
Description
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid, also known as BFMPA, is an organic acid that is widely used in scientific research and laboratory experiments. BFMPA was first synthesized in 1998 and has since been used in a variety of applications, from drug discovery to material science.
Scientific Research Applications
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid has a wide range of scientific research applications. It is used in drug discovery and material science, as well as in the study of proteins and enzymes. 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid has also been used for the synthesis of a variety of compounds, such as peptides, peptidomimetics, and other organic compounds. Additionally, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid is used in the study of the structure and function of proteins, as it has been shown to interact with proteins in a specific manner.
Mechanism of Action
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid is known to interact with proteins in a specific manner. It binds to the active site of the protein, which then causes a conformational change that leads to the activation of the protein. 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid also binds to other molecules, such as nucleic acids, which can lead to changes in the structure and function of the molecules.
Biochemical and Physiological Effects
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the activity of certain enzymes, such as proteases, and to modulate the activity of other proteins. Additionally, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid has been shown to have anti-inflammatory and anti-cancer effects, as well as to have antiviral activity.
Advantages and Limitations for Lab Experiments
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in a variety of conditions. Additionally, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid is non-toxic and has a low potential for causing adverse reactions. However, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid also has some limitations. It is not very soluble in water, and it has a low affinity for certain proteins, which can limit its effectiveness in certain experiments.
Future Directions
The potential future directions for 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid are numerous. It could be used in the development of new drugs, as well as in the study of proteins and enzymes. Additionally, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid could be used to study the structure and function of proteins, as well as to develop new materials. Furthermore, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid could be used to develop new peptides, peptidomimetics, and other organic compounds. Finally, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid could be used in the study of biochemical and physiological processes, such as inflammation and cancer.
Synthesis Methods
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid can be synthesized in two different ways. The first method involves the reaction of 4-bromo-2-fluorophenol and 2-methylpropanoic acid in the presence of a suitable catalyst, such as p-toluenesulfonic acid. This method yields 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid in a high yield of approximately 95%. The second method involves the reaction of 4-bromo-2-fluorophenyl bromide and 2-methylpropanoic acid in the presence of an appropriate base, such as potassium carbonate. This method yields 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid in a lower yield of approximately 65%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid involves the introduction of a bromine and a fluorine atom onto a phenyl ring, followed by the addition of a methyl group and a carboxylic acid functional group. This can be achieved through a series of reactions starting with commercially available starting materials.", "Starting Materials": [ "4-bromo-2-fluorobenzene", "2-methylpropanoic acid", "Sodium hydride", "Methyl iodide", "Bromine" ], "Reaction": [ "Step 1: React 4-bromo-2-fluorobenzene with sodium hydride to form the corresponding phenyl anion intermediate.", "Step 2: Add bromine to the phenyl anion intermediate to form 4-bromo-2-fluorophenyl bromide.", "Step 3: React 4-bromo-2-fluorophenyl bromide with methyl iodide to introduce a methyl group onto the phenyl ring.", "Step 4: React the resulting compound with sodium hydride and 2-methylpropanoic acid to form the desired product, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid." ] } | |
CAS RN |
1247888-93-2 |
Product Name |
3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid |
Molecular Formula |
C10H10BrFO2 |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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